2-(4-cyano-1H-indol-1-yl)acetamide

• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 2-(4-cyanoindol-1-yl)acetamide
• InChI: InChI=1S/C11H9N3O/c12-6-8-2-1-3-10-9(8)4-5-14(10)7-11(13)15/h1-5H,7H2,(H2,13,15)
• InChI Key: GFMXLAYYRRJCIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CN(C2=C1)CC(=O)N)C#N

Description

2-(4-cyano-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 60% NaH (12.38 g) in DMF (480 ml) was added a solution of 1H-indole-4-carbonitrile (40.0 g) in DMF (80 ml) at 0° C. After stirring at 0° C. for 30 min, it was stirred at room temperature for 0.5 hour. Thereafter, a solution of 2-bromoacetamide (40.76 g) in DMF (80 ml) was added dropwise thereto at 0° C. The solution was warmed from 0° C. to room temperature, and stirred for 12 hours. To the reaction solution was added water (1200 ml), and the precipitated white solid was collected by filtration. The solution was washed with hot water (300 ml) and diisopropyl ether (200 ml) to obtain 2-(4-cyano-1H-indol-1-yl)acetamide (52.1 g) as a white solid.